Cas no 137428-09-2 (2-{1-(benzyloxy)carbonylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-(benzyloxy)carbonylpiperidin-2-yl}acetic acid
• CAS No: 137428-09-2
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD02179003
• CID: 1056172
• PubChem ID: 22358806
• Update Time: 2025-04-20

2-{1-(benzyloxy)carbonylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid
• 2-(1-phenylmethoxycarbonylpiperidin-2-yl)acetic acid
• N-Cbz-2-piperidineacetic Acid
• 2-{1-(benzyloxy)carbonylpiperidin-2-yl}acetic acid
• {1-[(BENZYLOXY)CARBONYL]PIPERIDIN-2-YL}ACETIC ACID
• 1821743-10-5
• A886499
• SB49731
• AKOS010236890
• CS-0270063
• 2-Carboxymethyl-piperidine-1-carboxylic acid benzyl ester
• SY006220
• EN300-815692
• DB-020423
• 137428-09-2
• ZANJKHCIKGQECV-UHFFFAOYSA-N
• DTXSID80625194
• (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid
• MFCD02179003
• 2-{1-[(benzyloxy)carbonyl]piperidin-2-yl}acetic acid
• SCHEMBL1778110
• AC4024

• MDL： MFCD02179003
• Inchi： 1S/C15H19NO4/c17-14(18)10-13-8-4-5-9-16(13)15(19)20-11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2,(H,17,18)
• InChI Key： ZANJKHCIKGQECV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų